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Compound of Interest

Compound Name:
2-(2-Bromophenyl)-2-

hydroxyacetic acid

Cat. No.: B1593648 Get Quote

Welcome to the technical support center for 2-Bromomandelic Acid. This guide is designed for

researchers, scientists, and drug development professionals to ensure the safe and effective

handling of this compound in a laboratory setting. The following information is presented in a

question-and-answer format to directly address potential issues and provide clear, actionable

guidance.

Section 1: Troubleshooting Guides and FAQs
This section provides answers to common questions regarding the handling and storage of 2-

Bromomandelic acid, grounded in established safety protocols and chemical property data.

Personal Protective Equipment (PPE)
Question: What is the minimum required PPE when working with 2-Bromomandelic acid?

Answer: Due to its classification as a skin, eye, and respiratory irritant, a comprehensive PPE

ensemble is mandatory.[1][2] The minimum required PPE includes:

Eye Protection: Chemical safety goggles are essential to protect against splashes and dust.

[3][4] For operations with a higher risk of splashing, a face shield should be worn in addition

to goggles.

Hand Protection: Chemical-resistant gloves are required.[3] Nitrile or neoprene gloves are

suitable for handling 2-Bromomandelic acid.[5] Always inspect gloves for any signs of
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degradation before use and dispose of them properly after handling the chemical.[6][7]

Body Protection: A standard laboratory coat is necessary to protect your skin and clothing

from potential spills.[3][6] For larger quantities or when there is a significant risk of exposure,

a chemical-resistant apron or coveralls should be considered.[5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of dust particles.[1][5][8] If a fume hood is

not available or if dust generation is unavoidable, a NIOSH-approved respirator with a

particulate filter (e.g., N95) is recommended.[5]

Question: When should I consider upgrading from the minimum required PPE?

Answer: Enhanced PPE is necessary under circumstances with increased risk of exposure.

Consider upgrading to a higher level of protection, such as Level C, which includes a full-face

air-purifying respirator and more extensive chemical-resistant clothing, when:[9][10]

Handling large quantities of the solid.

There is a high potential for dust generation that cannot be controlled by local exhaust

ventilation.

Cleaning up a significant spill.

The decision to upgrade PPE should be based on a thorough risk assessment of the specific

procedure being performed.

Handling and Experimental Procedures
Question: What are the key precautions to take when weighing and transferring solid 2-

Bromomandelic acid?

Answer: The primary hazard during these operations is the generation and inhalation of dust.[5]

[6] To mitigate this risk:

Always handle the solid within a chemical fume hood or a ventilated balance enclosure.[5]
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Use a spatula or scoop to carefully transfer the powder, avoiding any actions that could

create dust clouds.[5]

Keep the container with the solid covered as much as possible during transfer.

Ensure all tools and surfaces are decontaminated after use.

Question: What is the correct procedure for preparing solutions of 2-Bromomandelic acid?

Answer: When dissolving 2-Bromomandelic acid, the primary concern is preventing splashes

and ensuring complete dissolution.

Select an appropriate solvent. 2-Bromomandelic acid is soluble in water.[1]

Add the solid to the solvent slowly. This prevents splashing and allows for better control of

the dissolution process.[5]

Stir the mixture gently until the solid is completely dissolved.

If heating is required to aid dissolution, do so in a well-ventilated area and monitor the

process closely to avoid boiling over.

Storage and Stability
Question: What are the ideal storage conditions for 2-Bromomandelic acid?

Answer: Proper storage is crucial to maintain the integrity of the compound and ensure

laboratory safety. Store 2-Bromomandelic acid in a:

Cool, dry, and well-ventilated area.[1][6][11]

Tightly closed container to prevent moisture absorption and contamination.[1][7][12]

Location away from incompatible materials, such as strong oxidizing agents, strong bases,

and strong acids.[7][8][13]

Light-resistant container, as it may be sensitive to light.[13][14]

Question: Are there any chemicals that are incompatible with 2-Bromomandelic acid?
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Answer: Yes, avoid storing or mixing 2-Bromomandelic acid with the following:

Strong oxidizing agents: Can lead to vigorous or explosive reactions.[6][8][13]

Strong bases and strong acids: Can cause decomposition or violent reactions.[7][13]

Reducing agents.[13]

Spill and Emergency Procedures
Question: What is the correct procedure for cleaning up a small spill of solid 2-Bromomandelic

acid?

Answer: For minor spills, follow these steps:[6]

Alert others in the immediate area.[15]

Ensure you are wearing the appropriate PPE, including a respirator if necessary.[6]

Carefully sweep or scoop up the solid material, avoiding the generation of dust.[1][6] A

vacuum cleaner equipped with a HEPA filter can also be used.[6]

Place the collected material into a sealed, labeled container for hazardous waste disposal.[6]

[13]

Decontaminate the spill area with soap and water.[16]

Dispose of all contaminated materials (e.g., gloves, wipes) as hazardous waste.[17]

Question: What should I do in case of accidental exposure to 2-Bromomandelic acid?

Answer: Immediate and appropriate first aid is critical.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][18] Seek immediate medical

attention.[1][19]

Skin Contact: Promptly wash the contaminated skin with soap and plenty of water.[18][20]

Remove any contaminated clothing.[6][20] If irritation persists, seek medical attention.[6][20]
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Inhalation: Move the exposed individual to fresh air at once.[18][20] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration.[20] Seek

immediate medical attention.[18][20]

Ingestion: Do not induce vomiting. Clean the mouth with water.[1][8] Seek immediate medical

attention.[18][20]

Section 2: Data and Protocols
This section provides quantitative data and detailed protocols to support the safe handling of 2-

Bromomandelic acid.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₈H₇BrO₃ [1]

Molecular Weight 231.04 g/mol [2]

Appearance Beige Powder Solid [1]

Odor Odorless [1]

Melting Point 118-121 °C

Hazard Identification
Hazard
Classification

Category GHS Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[1]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
[1]
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Experimental Protocol: Weighing and Solution
Preparation
This protocol outlines the standard procedure for safely weighing 2-Bromomandelic acid and

preparing a solution.

Materials:

2-Bromomandelic acid

Appropriate solvent (e.g., deionized water)

Spatula

Weighing paper or boat

Beaker or flask

Stir bar and stir plate

Personal Protective Equipment (as specified in section 1.1)

Procedure:

Don all required PPE.

Prepare the workspace: Ensure the chemical fume hood is operational and the work surface

is clean and uncluttered.

Weighing:

Place a weighing boat on the analytical balance inside the fume hood.

Tare the balance.

Carefully transfer the desired amount of 2-Bromomandelic acid to the weighing boat using

a clean spatula.[5]
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Record the weight.

Solution Preparation:

Place the desired volume of solvent into a beaker or flask equipped with a stir bar.

Slowly add the weighed 2-Bromomandelic acid to the solvent while stirring.[5]

Continue stirring until the solid is fully dissolved.

Rinse the weighing boat with a small amount of solvent and add it to the beaker to ensure

a complete transfer.

Cleanup:

Decontaminate the spatula and any other reusable equipment.

Dispose of the weighing boat and any other contaminated disposable items in the

designated hazardous waste container.

Clean the work surface.

Section 3: Visual Guides
This section provides visual diagrams to illustrate key workflows and safety concepts.

Preparation Handling Cleanup & Disposal

Review SDS Assemble PPE
1.

Prepare Workspace
2.

Weighing3. Dissolving
4.

Reaction
5.

Decontaminate6. Segregate Waste
7.

Dispose
8.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromomandelic Acid.
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Spill Occurs

Alert Others

Don PPE

Contain Spill

Clean Up

Decontaminate Area

Dispose of Waste

Report Incident

Click to download full resolution via product page

Caption: Spill Response logical relationship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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